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These comprehensive application notes and protocols provide a detailed framework for

conducting field trials to assess the efficacy and crop safety of Metribuzin, a selective triazine

herbicide. Metribuzin is widely used for the control of annual grasses and broadleaf weeds in a

variety of crops.[1][2] Its primary mode of action is the inhibition of photosynthesis at

photosystem II.[1][3][4]

Experimental Design and Setup
A robust experimental design is crucial for obtaining reliable and statistically sound results in

field trials.[5][6]

1.1 Trial Design:

The most common and recommended design for herbicide efficacy trials is the Randomized

Complete Block Design (RCBD).[7][8] This design helps to minimize the effects of field

variability.[8]

Treatments: Include a range of Metribuzin application rates (e.g., half, recommended, and

double the proposed label rate), a positive control (a standard commercial herbicide), and an

untreated control.[9][10]

Replicates: A minimum of four replicates is recommended to ensure statistical power.[9]
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Plot Size: Each plot should be of a sufficient size to minimize edge effects and allow for

representative sampling. A typical plot size is at least 50 m².[10]

1.2 Site Selection and Preparation:

Site History: Select a field with a known history of uniform weed infestation and cropping.

Avoid areas with significant soil type variations.

Soil Analysis: Conduct a thorough soil analysis to determine soil type, organic matter

content, and pH, as these factors can influence Metribuzin's efficacy and potential for crop

injury.[11][12][13]

Land Preparation: Ensure uniform seedbed preparation across all plots according to

standard agricultural practices for the specific crop.
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Caption: A flowchart illustrating the key phases of a Metribuzin field trial.

Metribuzin Application Protocol
Accurate and uniform application of the herbicide is critical for the validity of the trial.

2.1 Application Timing:

Metribuzin can be applied pre-emergence or post-emergence, depending on the crop and

target weeds.[1][3]
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Pre-emergence: Applied to the soil surface after planting but before crop and weed

emergence.[3][13]

Post-emergence: Applied over the top of the emerged crop and weeds.[3][14] Application

timing should be based on the growth stage of both the crop and the weeds.[15]

2.2 Application Equipment and Calibration:

Use a calibrated backpack or tractor-mounted sprayer equipped with appropriate nozzles to

ensure uniform spray coverage.[7][14]

The sprayer should be calibrated to deliver a consistent volume of spray solution per unit

area (e.g., 200–400 L/ha).[3]

2.3 Spray Solution Preparation:

Metribuzin is available in various formulations, such as Water Dispersible Granules (WDG)

or Suspension Concentrates (SC).[1][2]

Follow the product label for mixing instructions. Ensure the product is thoroughly mixed with

clean water.[15]

For post-emergence applications, the addition of a non-ionic surfactant may be

recommended to improve efficacy.[3]

Efficacy Evaluation Protocol
Efficacy is assessed by measuring the level of weed control.

3.1 Weed Assessments:

Weed Counts: Count the number of individual weed species per unit area (e.g., per square

meter) at specified intervals after application.

Weed Biomass: Collect all weed vegetation from a defined area within each plot, dry it in an

oven, and record the dry weight.[16][17]
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Visual Weed Control Ratings: Assess the percentage of weed control on a scale of 0% (no

control) to 100% (complete control) compared to the untreated control plots.

3.2 Assessment Timing:

Conduct assessments at multiple time points after application (e.g., 14, 28, and 56 days after

treatment) to evaluate both initial and residual weed control.
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Caption: The signaling pathway of Metribuzin's herbicidal action.

Crop Safety Evaluation Protocol
Crop safety, or phytotoxicity, is a critical component of herbicide evaluation.

4.1 Visual Injury Ratings:

Assess crop injury visually at regular intervals after application using a standardized rating

scale. A common scale is 0 to 100%, where 0% indicates no injury and 100% indicates

complete crop death.

Symptoms of Metribuzin injury can include chlorosis (yellowing), necrosis (tissue death),

and stunting.[18]

4.2 Crop Stand Counts:

Count the number of crop plants in a designated area of each plot to determine if the

herbicide treatment has caused any stand reduction.

4.3 Crop Height and Biomass:

Measure the height of a representative number of crop plants in each plot.

At the end of the growing season, harvest the above-ground biomass from a defined area,

dry it, and record the dry weight.

4.4 Yield Assessment:

Harvest the crop from the center of each plot to avoid edge effects.

Measure and record the yield per plot, and adjust for moisture content as appropriate for the

crop.

Data Presentation and Analysis
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5.1 Data Tables:

All quantitative data should be summarized in clearly structured tables for easy comparison

between treatments.

Table 1: Example of Weed Efficacy Data Summary (28 Days After Treatment)

Treatment
Application
Rate (g a.i./ha)

Weed Density
(plants/m²)

Weed Dry
Biomass
(g/m²)

Visual Weed
Control (%)

Untreated

Control
0 150 250 0

Metribuzin 175 15 20 90

Metribuzin 350 5 8 98

Standard

Herbicide
Label Rate 10 15 95

Table 2: Example of Crop Safety Data Summary

Treatment
Application
Rate (g a.i./ha)

Visual Crop
Injury (%) (14
DAT)

Plant Height
(cm)

Crop Yield
(t/ha)

Untreated

Control
0 0 85 5.2

Metribuzin 175 2 83 5.1

Metribuzin 350 8 78 4.8

Standard

Herbicide
Label Rate 3 82 5.0

5.2 Statistical Analysis:
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The collected data should be subjected to Analysis of Variance (ANOVA) to determine if

there are statistically significant differences between the treatment means.[19][20]

If the ANOVA shows a significant treatment effect, a mean separation test (e.g., Tukey's

HSD) should be performed to compare individual treatment means.[20]

Regression analysis can be used to model the dose-response relationship for both weed

control and crop injury.[19]

Reporting
The final report should include:

A detailed description of the materials and methods used.

A summary of the environmental conditions during the trial.

The tabulated data and the results of the statistical analysis.

An interpretation of the results, discussing the efficacy of Metribuzin at different rates and its

safety on the tested crop.

By following these detailed application notes and protocols, researchers can conduct robust

and reliable field trials to accurately evaluate the efficacy and crop safety of Metribuzin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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